Cas no 88037-18-7 (4(1H)-Pyrimidinone, 2-[(2-chloro-2-propenyl)thio]-6-methyl-)

• Product Name: 4(1H)-Pyrimidinone, 2-[(2-chloro-2-propenyl)thio]-6-methyl-
• CAS No: 88037-18-7
• MF: C₈H₉ClN₂OS
• MW: 216.687859296799
• CID: 647799
• PubChem ID: 136258097
• Update Time: 2025-04-19

4(1H)-Pyrimidinone, 2-[(2-chloro-2-propenyl)thio]-6-methyl- Chemical and Physical Properties

Names and Identifiers

• 4(1H)-Pyrimidinone, 2-[(2-chloro-2-propenyl)thio]-6-methyl-
• 2-(2-chloroprop-2-enylsulfanyl)-6-methyl-1H-pyrimidin-4-one
• 88037-18-7
• DTXSID40526951
• 2-[(2-Chloroprop-2-en-1-yl)sulfanyl]-6-methylpyrimidin-4(1H)-one

• Inchi： 1S/C8H9ClN2OS/c1-5(9)4-13-8-10-6(2)3-7(12)11-8/h3H,1,4H2,2H3,(H,10,11,12)
• InChI Key： KTTLRJWPWWCAOQ-UHFFFAOYSA-N
• SMILES： ClC(=C)CSC1=NC(C)=CC(N1)=O

Computed Properties

• Exact Mass: 216.0124118g/mol
• Monoisotopic Mass: 216.0124118g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 66.8Ų